Cas no 899747-54-7 (2-({1,3,6-trimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)acetonitrile)

2-({1,3,6-Trimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)acetonitrile is a heterocyclic compound featuring a pyridopyrimidine core with a sulfanylacetonitrile substituent. Its structural complexity and functional groups make it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The presence of the cyano and sulfur moieties enhances reactivity, enabling selective modifications for further derivatization. The compound’s stability under standard conditions ensures consistent performance in synthetic workflows. Its well-defined molecular architecture supports precise control in reactions, making it useful for constructing biologically active scaffolds. Researchers may employ it in the development of novel therapeutic agents or as a key building block in specialized chemical syntheses.

2-({1,3,6-trimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)acetonitrile structure

899747-54-7 structure

Product Name:2-({1,3,6-trimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)acetonitrile

CAS No:899747-54-7

MF:C₁₂H₁₂N₄O₂S

MW:276.314280509949

CID:5487752

Update Time:2025-06-08

2-({1,3,6-trimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-[(1,2,3,4-Tetrahydro-1,3,6-trimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)thio]acetonitrile
- 2-({1,3,6-trimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)acetonitrile
- Inchi： 1S/C12H12N4O2S/c1-7-6-14-10-8(9(7)19-5-4-13)11(17)16(3)12(18)15(10)2/h6H,5H2,1-3H3
- InChI Key： WPYJTJJQIIBEHQ-UHFFFAOYSA-N
- SMILES： C(#N)CSC1=C2C(=O)N(C)C(=O)N(C)C2=NC=C1C

2-({1,3,6-trimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2805-0130-2μmol	2-({1,3,6-trimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)acetonitrile	899747-54-7	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2805-0130-5μmol	2-({1,3,6-trimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)acetonitrile	899747-54-7	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2805-0130-10μmol	2-({1,3,6-trimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)acetonitrile	899747-54-7	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2805-0130-20μmol	2-({1,3,6-trimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)acetonitrile	899747-54-7	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2805-0130-1mg	2-({1,3,6-trimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)acetonitrile	899747-54-7	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2805-0130-2mg	2-({1,3,6-trimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)acetonitrile	899747-54-7	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2805-0130-3mg	2-({1,3,6-trimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)acetonitrile	899747-54-7	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2805-0130-4mg	2-({1,3,6-trimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)acetonitrile	899747-54-7	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2805-0130-5mg	2-({1,3,6-trimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)acetonitrile	899747-54-7	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2805-0130-10mg	2-({1,3,6-trimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)acetonitrile	899747-54-7	90%+	10mg	$79.0	2023-05-16

2-({1,3,6-trimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)acetonitrile Related Literature

1. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
2. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
3. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
4. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
5. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023

Additional information on 2-({1,3,6-trimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)acetonitrile

Latest Research Insights on 2-({1,3,6-trimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)acetonitrile (CAS: 899747-54-7)

The compound 2-({1,3,6-trimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)acetonitrile (CAS: 899747-54-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of this pyridopyrimidine derivative as a versatile scaffold for drug discovery. Its structural core, featuring a fused pyrido[2,3-d]pyrimidine ring system, is known to interact with various biological targets, including kinases and enzymes involved in inflammatory pathways. The presence of the sulfanylacetonitrile moiety further enhances its reactivity, making it a promising candidate for covalent inhibitor design.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a selective inhibitor of JAK3 kinase, a key player in autoimmune diseases. The research team employed a combination of molecular docking and kinetic assays to elucidate the binding mode of 2-({1,3,6-trimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)acetonitrile with JAK3, revealing a unique covalent interaction with the Cys909 residue. This finding opens new avenues for developing targeted therapies for rheumatoid arthritis and other inflammatory disorders.

In addition to its kinase inhibitory properties, the compound has shown promise in cancer research. A recent preclinical study investigated its antiproliferative effects against triple-negative breast cancer (TNBC) cell lines. The results, published in Bioorganic & Medicinal Chemistry Letters, indicated significant growth inhibition at micromolar concentrations, with mechanistic studies pointing to the induction of apoptosis through the mitochondrial pathway. These findings suggest potential applications in oncology, particularly for hard-to-treat cancers.

From a synthetic chemistry perspective, novel approaches to the preparation of 2-({1,3,6-trimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)acetonitrile have been developed to improve yield and purity. A 2024 publication in Organic Process Research & Development described an optimized one-pot synthesis method using microwave-assisted conditions, achieving an 85% yield while reducing reaction time from 12 hours to just 30 minutes. This advancement is particularly relevant for scaling up production for further pharmacological evaluation.

Looking forward, the unique properties of 2-({1,3,6-trimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)acetonitrile position it as a valuable tool compound for both basic research and drug development. Current investigations are exploring its potential as a PROTAC (proteolysis-targeting chimera) warhead, leveraging its covalent binding capability to target previously undruggable proteins. As research progresses, this compound may emerge as a key player in the next generation of targeted therapies.